Cas no 2172440-86-5 (2,6-dimethyl-4-6-(trifluoromethyl)piperidin-3-ylpiperidine)

• Product Name: 2,6-dimethyl-4-6-(trifluoromethyl)piperidin-3-ylpiperidine
• CAS No: 2172440-86-5
• MF: C₁₃H₂₃F₃N₂
• MW: 264.330333948135
• CID: 6436518
• PubChem ID: 165547003
• Update Time: 2025-11-01

2,6-dimethyl-4-6-(trifluoromethyl)piperidin-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-6-(trifluoromethyl)piperidin-3-ylpiperidine
• EN300-1477934
• 2,6-dimethyl-4-[6-(trifluoromethyl)piperidin-3-yl]piperidine
• 2172440-86-5

• Inchi： 1S/C13H23F3N2/c1-8-5-11(6-9(2)18-8)10-3-4-12(17-7-10)13(14,15)16/h8-12,17-18H,3-7H2,1-2H3
• InChI Key： VNWPWQXZILJDAA-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CN1)C1CC(C)NC(C)C1)(F)F

Computed Properties

• Exact Mass: 264.18133323g/mol
• Monoisotopic Mass: 264.18133323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.1Ų

Additional information on 2,6-dimethyl-4-6-(trifluoromethyl)piperidin-3-ylpiperidine

Recent Advances in the Study of 2,6-Dimethyl-4-6-(Trifluoromethyl)piperidin-3-ylpiperidine (CAS: 2172440-86-5)

The compound 2,6-dimethyl-4-6-(trifluoromethyl)piperidin-3-ylpiperidine (CAS: 2172440-86-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its trifluoromethyl substituent, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological activity, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for 2,6-dimethyl-4-6-(trifluoromethyl)piperidin-3-ylpiperidine, highlighting its scalability and yield improvement. The researchers employed a multi-step process involving reductive amination and selective fluorination, achieving a purity of >98%. This advancement addresses previous challenges in large-scale production, paving the way for further preclinical evaluations.

Pharmacological investigations have revealed that this compound acts as a potent modulator of sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. In vitro assays demonstrated nanomolar affinity for these receptors, suggesting its potential as a therapeutic agent. Additionally, its trifluoromethyl group enhances metabolic stability, a critical factor in drug design. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters (2024), which also noted its low cytotoxicity in human neuronal cells.

Beyond CNS applications, 2,6-dimethyl-4-6-(trifluoromethyl)piperidin-3-ylpiperidine has shown promise as an antimicrobial agent. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial membrane integrity, a novel approach compared to traditional antibiotics. This dual functionality—targeting both CNS disorders and infections—positions the compound as a versatile scaffold for future drug development.

In conclusion, recent research underscores the therapeutic potential of 2,6-dimethyl-4-6-(trifluoromethyl)piperidin-3-ylpiperidine (CAS: 2172440-86-5). Its synthetic accessibility, receptor specificity, and antimicrobial properties make it a compelling subject for further investigation. Future studies should focus on in vivo efficacy and safety profiling to advance its clinical translation.